6-amino-3-hydroxypyridazine-4-carbonitrile, trifluoroacetic acid
Overview
Description
6-amino-3-hydroxypyridazine-4-carbonitrile (6-AHP-4-CN) is a heterocyclic compound derived from a pyridazine ring system, which is composed of five nitrogen atoms and one carbon atom. 6-AHP-4-CN has been widely studied due to its numerous applications in the fields of pharmaceuticals, biochemistry, and materials science. Trifluoroacetic acid (TFA) is a strong acid with a pKa of -0.76 and is commonly used as a reactant in organic synthesis.
Scientific Research Applications
6-amino-3-hydroxypyridazine-4-carbonitrile, trifluoroacetic acid has been studied extensively for its potential applications in the fields of pharmaceuticals, biochemistry, and materials science. In pharmaceuticals, this compound has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. In biochemistry, this compound has been studied as a potential inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In materials science, this compound has been studied as a potential additive for the production of polymers and other materials.
Mechanism of Action
The mechanism of action of 6-amino-3-hydroxypyridazine-4-carbonitrile, trifluoroacetic acid is not yet fully understood. However, it is believed that this compound interacts with proteins and enzymes in the body, leading to a decrease in the activity of certain metabolic pathways. It is also believed that this compound may interact with DNA, leading to a decrease in the expression of certain genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully elucidated. However, several studies have reported that this compound has a number of anti-cancer, anti-inflammatory, and anti-oxidant properties. In addition, this compound has been shown to inhibit the growth of certain bacteria, fungi, and viruses.
Advantages and Limitations for Lab Experiments
The use of 6-amino-3-hydroxypyridazine-4-carbonitrile, trifluoroacetic acid in laboratory experiments has several advantages and limitations. One of the main advantages of this compound is its relatively low cost and easy availability. In addition, this compound is relatively stable and has a low toxicity profile. However, its solubility in water is limited and it can be difficult to purify the compound. Furthermore, this compound can be degraded by light and oxygen, making it difficult to store and handle.
Future Directions
The potential applications of 6-amino-3-hydroxypyridazine-4-carbonitrile, trifluoroacetic acid are vast and there are numerous possible future directions for research. One possible direction is to further explore the anti-cancer properties of this compound and to develop new therapeutic strategies for the treatment of cancer. Another possible direction is to further investigate the mechanism of action of this compound and to identify new targets for its action. Additionally, further research is needed to explore the potential applications of this compound in the fields of materials science and biochemistry. Finally, further research is needed to improve the solubility and stability of this compound and to develop new methods for its synthesis.
Synthesis Methods
The synthesis of 6-amino-3-hydroxypyridazine-4-carbonitrile, trifluoroacetic acid in the presence of TFA has been described in several studies. Generally, the reaction involves the condensation of 4-nitropyridine with 3-hydroxy-2-pyridinecarboxaldehyde in the presence of TFA and a base, such as sodium carbonate or potassium carbonate. The reaction is usually carried out at room temperature and is complete within a few hours. The product is then isolated by precipitation, filtration, and recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-amino-3-hydroxypyridazine-4-carbonitrile, trifluoroacetic acid involves the reaction of 3,6-dichloropyridazine-4-carbonitrile with hydroxylamine hydrochloride to form 6-chloro-3-hydroxypyridazine-4-carbonitrile. This intermediate is then reacted with ammonia to form 6-amino-3-hydroxypyridazine-4-carbonitrile. Finally, trifluoroacetic acid is added to the product to form the desired compound.", "Starting Materials": [ "3,6-dichloropyridazine-4-carbonitrile", "hydroxylamine hydrochloride", "ammonia", "trifluoroacetic acid" ], "Reaction": [ "Step 1: 3,6-dichloropyridazine-4-carbonitrile is reacted with hydroxylamine hydrochloride in the presence of a base such as sodium carbonate to form 6-chloro-3-hydroxypyridazine-4-carbonitrile.", "Step 2: 6-chloro-3-hydroxypyridazine-4-carbonitrile is then reacted with ammonia in the presence of a catalyst such as palladium on carbon to form 6-amino-3-hydroxypyridazine-4-carbonitrile.", "Step 3: Trifluoroacetic acid is added to the product to form the desired compound, 6-amino-3-hydroxypyridazine-4-carbonitrile, trifluoroacetic acid." ] } | |
CAS RN |
2763786-78-1 |
Molecular Formula |
C7H5F3N4O3 |
Molecular Weight |
250.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
